4-Cyclopropylmethoxy-2,5-dimethylphenylamine

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 4-(cyclopropylmethoxy)-2,5-dimethylaniline
• InChI: InChI=1S/C12H17NO/c1-8-6-12(9(2)5-11(8)13)14-7-10-3-4-10/h5-6,10H,3-4,7,13H2,1-2H3
• InChI Key: HCJVQCDMJFWIGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OCC2CC2)C)N

Description

4-Cyclopropylmethoxy-2,5-dimethylphenylamine is a useful research compound. Its molecular formula is C12H17NO and its molecular weight is 191.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of 1.73 g of 1-cyclopropylmethoxy-2,5-dimethyl-4-nitrobenzene, 2.18 g of iron powder, 30 mL of acetic acid and 30 mL of water was stirred at 80° C. for 1 hour. The reaction mixture was cooled to around room temperature, and then concentrated under reduced pressure. The resulting residue was converted into basic with an aqueous 1 N sodium hydroxide solution, then ethyl acetate was added, and the mixture was filtered. The filtrate was extracted with ethyl acetate, and then the organic layer was washed with water and saturated salt water, and dried over anhydrous magnesium sulfate. The resulting residue was subjected to silica gel column chromatography to obtain 0.84 g of 4-cyclopropylmethoxy-2,5-dimethylphenylamine.